![molecular formula C15H13N3O3 B7557799 2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide](/img/structure/B7557799.png)
2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide
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Overview
Description
2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide, also known as ABAM, is a chemical compound that has been extensively studied for its potential applications in scientific research. ABAM belongs to the class of benzoxazole derivatives and is known to possess a variety of biochemical and physiological effects.
Scientific Research Applications
2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to possess a variety of biological activities, including anti-tumor, anti-inflammatory, and anti-oxidant properties. This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The exact mechanism of action of 2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide is not fully understood. However, it is known to interact with various molecular targets in the body, including enzymes and receptors. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which is known to improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to possess anti-inflammatory and anti-oxidant properties, which may be beneficial in the treatment of various inflammatory diseases. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide has several advantages as a research tool. It is relatively easy to synthesize and can be obtained in high purity. This compound is also stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. However, there are some limitations to the use of this compound in lab experiments. This compound is known to be toxic at high concentrations, which may limit its use in certain experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide. One area of research is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of research is the investigation of the molecular targets of this compound and the development of more specific inhibitors of these targets. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide involves the reaction between 4-aminophenylacetic acid and 2-amino-3H-1,3-benzoxazole-2,4(1H)-dione in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds via the formation of an intermediate, which is then converted into this compound through a series of steps involving purification and isolation.
properties
IUPAC Name |
2-(4-aminophenyl)-N-(2-oxo-3H-1,3-benzoxazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3/c16-10-3-1-9(2-4-10)7-14(19)17-11-5-6-13-12(8-11)18-15(20)21-13/h1-6,8H,7,16H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULBHNJFFGIHFIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NC2=CC3=C(C=C2)OC(=O)N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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